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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641

Essential Safety and Handling Guide for N-
Isopropylmethylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N-
Isopropylmethylamine (CAS No. 4747-21-1). Adherence to these procedures is essential for
ensuring a safe laboratory environment.

N-Isopropylmethylamine is a highly flammable, corrosive, and toxic chemical that poses
significant risks if not handled properly. It can cause severe skin burns, eye damage, and
respiratory irritation, and is toxic if swallowed or inhaled.[1][2] Vapors may form explosive
mixtures with air.[1][3]

Chemical and Physical Properties

A summary of key quantitative data for N-lIsopropylmethylamine is provided below for easy
reference.
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Property Value Citations
CAS Number 4747-21-1 [1][4]
Molecular Formula CsH11N [2][5]
Molecular Weight 73.14 g/mol [2][4]
Appearance Colorless liquid [6]

Boiling Point 50-53 °C [4][6]
Flash Point -32 °C (-25.6 °F) (closed cup) [41[6]
Density 0.702 g/mL at 25 °C [41[6]
Vapor Pressure 4.15 psi at 20 °C [4107]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The
minimum required PPE for handling N-Isopropylmethylamine is outlined below.
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Body Part

Required PPE

Specifications & Citations

Eyes/Face

Safety Goggles & Face Shield

Tightly fitting chemical safety
goggles and an 8-inch
minimum face shield are
required.[1][6]

Skin

Chemical-Resistant Gloves &
Lab Coat

Wear protective gloves and
flame-retardant, antistatic
protective clothing.[6][8]
Consult with a safety officer for
specific glove material

recommendations.[6]

Respiratory

Chemical Fume Hood or

Respirator

All handling must occur in a
certified chemical fume hood.
[1] If a hood is unavailable or
during a large spill, a NIOSH-
approved respirator with
appropriate cartridges for

organic vapors is necessary.[9]

Operational Plan: Safe Handling Protocol

Follow this step-by-step protocol to ensure the safe handling of N-Isopropylmethylamine

during laboratory operations.

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational before starting work.[1]
» Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[1]

* Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing
equipment) from the work area.[1][6]
» Ground all metal equipment to prevent static electricity discharge.[1]

2. Donning PPE:

» Put on all required PPE as specified in the table above before entering the handling area.
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3. Chemical Handling:

e Conduct all transfers and manipulations of N-Isopropylmethylamine inside the chemical
fume hood.[1]

e Use non-sparking tools for all operations.[1]

» Keep containers tightly closed when not in use to minimize vapor release.[1][6]

» Avoid direct contact with the liquid and inhalation of vapors.[1]

4. Storage:

o Store N-Isopropylmethylamine in a cool, dry, and well-ventilated area designated for
flammable and corrosive materials.[1][6]

e Ensure the container is tightly sealed and stored under an inert atmosphere if necessary.[1]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[1]

5. Waste Disposal:

e Dispose of all waste, including empty containers and contaminated materials, as hazardous
waste through a licensed disposal company.[1][6]
e Do not pour N-Isopropylmethylamine down the drain.[6]

Click to download full resolution via product page

prep [label="1l. Preparation\n- Verify fume hood & safety showers\n-
Remove ignition sources\n- Ground equipment"]; ppe [label="2. Don
PPE\n- Goggles & Face Shield\n- Gloves & Lab Coat\n- Respirator (if
needed)"]; handle [label="3. Chemical Handling\n- Work in fume hood\n-
Use non-sparking tools\n- Keep containers closed"]; storage [label="4.
Storage\n- Cool, dry, ventilated area\n- Tightly sealed container\n-
Segregate incompatibles"]; dispose [label="5. Disposal\n- Collect in
hazardous waste container\n- Label correctly\n- Arrange for
professional disposal"];

prep -> ppe -> handle; handle -> storage [label="Post-Experiment"];
handle -> dispose [label="Waste Generation"]; }

Caption: Workflow for Safe Handling of N-Isopropylmethylamine.
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Emergency Plan: Spill Cleanup Procedure

Immediate and correct response to a spill is critical to mitigate hazards.
. Evacuate and Alert:

Immediately alert personnel in the vicinity of the spill.[10]
Evacuate the immediate area. For large spills, evacuate the entire lab and activate the fire
alarm.[11]

. Control and Contain:

If safe to do so, remove all ignition sources.[1][6]

Increase ventilation by opening sashes on fume hoods.[12]

Contain the spill by creating a dike around the edges with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like
sawdust.[11][12]

. Absorb and Neutralize:

Wearing full PPE (including respiratory protection), slowly add the absorbent material to the
spill, working from the outside in.[10][12]
Ensure all liquid is fully absorbed.

. Collect and Package Waste:

Using non-sparking tools, carefully scoop the absorbed material into a designated, leak-proof
hazardous waste container.[1][3]

Wipe the spill area with a cloth or sponge and soapy water. If the chemical is highly toxic,
collect the rinse water as hazardous waste.[10][13]

Seal and label the waste container clearly.

. Final Decontamination:

Decontaminate all tools and reusable PPE used during the cleanup.
Wash hands and any exposed skin thoroughly.
Report the spill to the laboratory supervisor or safety officer.[10]

Click to download full resolution via product page
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spill [shape=ellipse, style=filled, fillcolor="#EA4335",
fontcolor="#FFFFFF", label="Spill Occurs"]; alert [label="1l. Alert &
Evacuate\n- Notify nearby personnel\n- Evacuate immediate area"];
control [label="2. Control & Contain\n- Remove ignition sources\n-
Ventilate area\n- Dike spill with absorbents"]; absorb [label="3.
Absorb Spill\n- Wear full PPE\n- Apply absorbent from outside in"];
collect [label="4. Collect Waste\n- Use non-sparking tools\n- Place in
labeled waste container"]; decon [label="5. Decontaminate\n- Clean
spill area with soap & water\n- Decontaminate tools\n- Report
incident"];

spill -> alert -> control -> absorb -> collect -> decon; }

Caption: Workflow for N-Isopropylmethylamine Spill Response.

Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle.

o Chemical Waste: All surplus N-Isopropylmethylamine and solutions containing it must be
treated as hazardous waste.[1] Collect this waste in a clearly labeled, sealed, and
compatible container.

« Contaminated Materials: Any materials used for cleanup (absorbents, gloves, pads), as well
as contaminated labware, must be disposed of as hazardous waste.[9][14] Place these items
in a sealed bag or container, label it, and dispose of it according to institutional and local
regulations.[14]

» Professional Disposal: Arrange for the collection of all hazardous waste by a licensed and
approved waste disposal company.[6] Never dispose of N-Isopropylmethylamine or related
waste in standard trash or sewer systems.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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